Cas no 331-41-9 (2-(4-Chloro-3-fluorophenoxy)acetic Acid)

• Product Name: 2-(4-Chloro-3-fluorophenoxy)acetic Acid
• CAS No: 331-41-9
• MF: C₈H₆ClFO₃
• MW: 204.582845211029
• MDL: MFCD06823830
• CID: 3941262
• PubChem ID: 22114282
• Update Time: 2025-04-23

2-(4-Chloro-3-fluorophenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (4-chloro-3-fluorophenoxy)-
• 2-(4-chloro-3-fluorophenoxy)acetic acid
• Acetic acid, 2-(4-chloro-3-fluorophenoxy)-
• W18931
• 2-(4-chloro-3-fluorophenoxy)aceticacid
• CS-0132291
• 331-41-9
• SCHEMBL7491758
• 4-chloro-3-fluorophenoxyacetic acid
• AS-64217
• Z1486018170
• AKOS023110591
• SY199030
• EN300-223087
• DB-391590
• MFCD06823830
• A1-29472
• 845-667-6
• 2-(4-Chloro-3-fluorophenoxy)acetic Acid

• MDL： MFCD06823830
• Inchi： 1S/C8H6ClFO3/c9-6-2-1-5(3-7(6)10)13-4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： MJANPPVGNVZMAI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)OCC(=O)O

Computed Properties

• Exact Mass: 203.9989499g/mol
• Monoisotopic Mass: 203.9989499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(4-Chloro-3-fluorophenoxy)acetic Acid

Acetic Acid, (4-Chloro-3-Fluorophenoxy) - A Comprehensive Overview

Acetic acid, (4-chloro-3-fluorophenoxy), also known by its CAS number CAS No. 331-41-9, is a versatile organic compound with significant applications in various industries. This compound is a derivative of acetic acid, featuring a phenoxy group substituted with chlorine and fluorine atoms at specific positions. The presence of these halogens imparts unique chemical properties, making it valuable in chemical synthesis and material science.

The molecular structure of acetic acid, (4-chloro-3-fluorophenoxy) consists of a phenoxy ring attached to an acetic acid moiety. The chlorine and fluorine substituents are positioned at the 4th and 3rd positions of the phenyl ring, respectively. This arrangement influences the compound's reactivity, solubility, and stability. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials, such as high-performance polymers and specialty chemicals.

In terms of physical properties, acetic acid, (4-chloro-3-fluorophenoxy) exhibits a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate is relatively high, which facilitates its use in various chemical reactions. The compound is also known for its moderate acidity due to the presence of the carboxylic acid group.

The synthesis of acetic acid, (4-chloro-3-fluorophenoxy) typically involves nucleophilic aromatic substitution reactions. Starting from chlorofluorobenzene derivatives, the phenoxy group is introduced via reaction with an appropriate nucleophile. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

Acetic acid, (4-chloro-3-fluorophenoxy) finds extensive applications in the pharmaceutical industry as an intermediate for drug development. Its unique structure allows for the creation of bioactive molecules with specific pharmacological properties. Additionally, it is used in agrochemicals to develop herbicides and insecticides with enhanced efficacy and reduced environmental toxicity.

In the field of materials science, researchers have explored the use of acetic acid, (4-chloro-3-fluorophenoxy) as a building block for advanced polymers. Its ability to form strong intermolecular bonds makes it suitable for applications requiring high thermal stability and mechanical strength. Recent studies have demonstrated its potential in creating biodegradable polymers for sustainable packaging solutions.

The environmental impact of acetic acid, (4-chloro-3-fluorophenoxy) has been a subject of recent research. Studies indicate that while it is biodegradable under certain conditions, its persistence in aquatic environments requires careful management during industrial processes. Regulatory bodies are increasingly emphasizing the need for eco-friendly production methods to minimize ecological risks.

In conclusion, acetic acid, (4-chloro-3-fluorophenoxy), CAS No. 331-41-9 stands out as a critical compound in modern chemistry due to its diverse applications and unique chemical properties. Ongoing research continues to uncover new potentials for this compound across various industries, ensuring its relevance in future technological advancements.